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Compound of Interest

Compound Name: GSK503

Cat. No.: B15586943

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for conducting long-term cell culture
studies with GSK503, a potent and specific inhibitor of the EZH2 methyltransferase. The
provided protocols and data are intended to assist in the design and execution of experiments
to evaluate the long-term effects of GSK503 on cancer cells.

Introduction

GSK503 is a small molecule inhibitor that targets the catalytic activity of the Enhancer of Zeste
Homolog 2 (EZH2), a key component of the Polycomb Repressive Complex 2 (PRC2). EZH2 is
a histone methyltransferase that specifically catalyzes the trimethylation of histone H3 at lysine
27 (H3K27me3), a repressive epigenetic mark. Dysregulation of EZH2 activity is implicated in
the pathogenesis of various cancers, making it a compelling target for therapeutic intervention.
Long-term treatment with GSK503 can lead to a sustained reduction in global H3K27me3
levels, resulting in the derepression of tumor suppressor genes and subsequent inhibition of
cancer cell proliferation, survival, and migration.

Data Presentation
Quantitative Effects of GSK503 Treatment

The following table summarizes the quantitative data regarding the efficacy of GSK503 and its
close analog, GSK343, in various cancer cell lines.
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Signaling Pathways Modulated by GSK503

Long-term treatment with GSK503, through its inhibition of EZH2, can modulate key signaling

pathways involved in cancer progression, including the PI3K/Akt and Wnt/p3-catenin pathways.

EZH2 Inhibition and Downstream Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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